Cas no 1402353-80-3 (1-Ethynyl-2-fluoro-3-methoxybenzene)

• Product Name: 1-Ethynyl-2-fluoro-3-methoxybenzene
• CAS No: 1402353-80-3
• MF: C₉H₇FO
• MW: 150.149686098099
• CID: 4698657
• Update Time: 2025-06-13

1-Ethynyl-2-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-2-fluoro-3-methoxybenzene
• XMKCAGHCGWMUGI-UHFFFAOYSA-N

• Inchi： 1S/C9H7FO/c1-3-7-5-4-6-8(11-2)9(7)10/h1,4-6H,2H3
• InChI Key： XMKCAGHCGWMUGI-UHFFFAOYSA-N
• SMILES： FC1C(C#C)=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Ethynyl-2-fluoro-3-methoxybenzene

Professional Introduction to Compound with CAS No. 1402353-80-3 and Product Name: 1-Ethynyl-2-fluoro-3-methoxybenzene

The compound with the CAS number 1402353-80-3 and the product name 1-Ethynyl-2-fluoro-3-methoxybenzene represents a significant advancement in the field of pharmaceutical chemistry. This aromatic heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both an ethynyl group and a fluoro substituent in the benzene ring imparts distinct electronic and steric properties, making it a valuable scaffold for drug design.

Recent research in the domain of organic synthesis has highlighted the utility of 1-Ethynyl-2-fluoro-3-methoxybenzene as a key intermediate in the development of novel therapeutic agents. The fluoro substituent, in particular, has been extensively studied for its ability to modulate metabolic stability, bioavailability, and binding affinity. In particular, fluorine atoms can enhance the lipophilicity of molecules, which is a critical factor in drug absorption and distribution. This property has been leveraged in the design of next-generation antiviral and anticancer drugs, where 1-Ethynyl-2-fluoro-3-methoxybenzene serves as a versatile building block.

The methoxy group in the molecule contributes to its overall electronic distribution, influencing both reactivity and interactions with biological targets. This combination of functional groups makes 1-Ethynyl-2-fluoro-3-methoxybenzene a promising candidate for further derivatization. Researchers have explored various synthetic pathways to modify this core structure, leading to a diverse array of analogs with tailored properties. These derivatives are being investigated for their potential in treating a range of diseases, including neurological disorders and inflammatory conditions.

In the context of drug discovery, the ethynyl group provides a site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the creation of highly specific inhibitors or agonists. The versatility of 1-Ethynyl-2-fluoro-3-methoxybenzene lies in its ability to undergo multiple transformations while retaining its core pharmacophoric features. This adaptability has made it a cornerstone in synthetic medicinal chemistry.

One particularly intriguing application of 1-Ethynyl-2-fluoro-3-methoxybenzene is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, most notably cancer. By incorporating this compound into kinase inhibitor designs, researchers aim to develop more potent and selective therapeutic agents. Preliminary studies have shown that derivatives of 1-Ethynyl-2-fluoro-3-methoxybenzene exhibit promising inhibitory activity against certain kinases, suggesting their potential as lead compounds for further optimization.

The fluoro substituent's impact on metabolic stability has also been a focus of recent investigations. Fluorinated aromatic compounds often exhibit enhanced resistance to degradation by metabolic enzymes, leading to prolonged half-lives and improved therapeutic efficacy. This characteristic is particularly advantageous in chronic disease management, where sustained drug levels are desirable. The methoxy group further enhances metabolic stability by participating in hydrogen bonding interactions within biological matrices, reducing unwanted side reactions.

Moreover, the electronic properties conferred by the ethynyl group contribute to the compound's ability to interact with biological targets through both hydrophobic and electrostatic forces. This dual interaction mechanism is critical for achieving high affinity binding to proteins or nucleic acids involved in disease processes. The combination of these features makes 1-Ethynyl-2-fluoro-3-methoxybenzene an attractive scaffold for rational drug design.

Recent advances in computational chemistry have further accelerated the development process for compounds like 1-Ethynyl-2-fluoro-3-methoxybenzene. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and other pharmacokinetic parameters before experimental synthesis. This predictive capability significantly reduces time-to-market for new drugs by minimizing costly trial-and-error approaches. Virtual screening methods have been employed to identify optimal derivatives based on their predicted interactions with target proteins.

The synthesis of 1-Ethynyl-2-fluoro-3-methoxybenzene itself represents a feat of modern organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of synthetic chemists. Key steps include halogenation followed by cross-coupling reactions to introduce the ethynyl group at the desired position on the benzene ring. The introduction of fluorine via electrophilic aromatic substitution or metal-catalyzed fluorination methods adds another layer of complexity but also enhances the compound's pharmacological profile.

In conclusion,1-Ethynyl-2-fluoro-3-methoxybenzene (CAS No. 1402353-80-3) stands as a testament to the progress made in pharmaceutical chemistry over recent decades. Its unique structural attributes have positioned it as a valuable tool for drug discovery efforts targeting various diseases. The ongoing research into its derivatives continues to expand our understanding of how structural modifications can influence biological activity and therapeutic potential.